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CAS No.: 62184-05-8

Cat. No.: B14561395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the isomers of dodecane (C₁₂H₂₆) and their

corresponding boiling points. Dodecane, with its 355 structural isomers, serves as an important

model for understanding the relationship between molecular structure and physical properties

in alkanes. This document provides a comprehensive overview of this relationship, detailed

experimental protocols for boiling point determination, and a structured presentation of relevant

data.

Introduction: The Influence of Molecular Structure
on Boiling Point
Alkanes, such as dodecane, are nonpolar molecules that exhibit intermolecular attractions

primarily through London dispersion forces. The strength of these forces, and consequently the

boiling point of the substance, is influenced by two main factors:

Molecular Surface Area: Larger, more linear molecules have a greater surface area, leading

to more points of contact and stronger London dispersion forces between molecules. This
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results in higher boiling points.

Molecular Branching: Increased branching in an alkane's structure leads to a more compact,

spherical shape. This reduces the effective surface area for intermolecular interactions,

weakening the London dispersion forces and lowering the boiling point.

This guide will illustrate these principles using a selection of dodecane isomers, ranging from

the linear n-dodecane to highly branched structures.

Data Presentation: Boiling Points of Selected
Dodecane Isomers
The following table summarizes the boiling points of various dodecane isomers, showcasing

the effect of different branching patterns.
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Isomer Name Structure
Degree of
Branching

Boiling Point (°C)

n-Dodecane CH₃(CH₂)₁₀CH₃ Unbranched 216.3

2-Methylundecane
CH₃CH(CH₃)

(CH₂)₈CH₃
Single Branch 210

3-Methylundecane
CH₃CH₂CH(CH₃)

(CH₂)₇CH₃
Single Branch 210.8[1]

4-Methylundecane
CH₃(CH₂)₂CH(CH₃)

(CH₂)₆CH₃
Single Branch 209.8[2]

5-Methylundecane
CH₃(CH₂)₃CH(CH₃)

(CH₂)₅CH₃
Single Branch 204[3]

2,2-Dimethyldecane (CH₃)₃C(CH₂)₇CH₃ Branched 200.12 (est.)

2,4-Dimethyldecane
CH₃CH(CH₃)CH₂CH(

CH₃)(CH₂)₅CH₃
Branched 200.4[4]

2,5-Dimethyldecane

CH₃CH(CH₃)

(CH₂)₂CH(CH₃)

(CH₂)₄CH₃

Branched 188[5]

2,6-Dimethyldecane

CH₃CH(CH₃)

(CH₂)₃CH(CH₃)

(CH₂)₃CH₃

Branched 200.7[6]

2,9-Dimethyldecane
CH₃CH(CH₃)

(CH₂)₆CH(CH₃)₂
Branched 208[7]

2,2,3-Trimethylnonane
(CH₃)₃CCH(CH₃)

(CH₂)₅CH₃
Highly Branched 202[8][9]

2,2,3,3,4,4-

Hexamethylhexane

(CH₃)₃CC(CH₃)₂C(CH

₃)₂CH₂CH₃
Highly Branched 192
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The accurate determination of boiling points is crucial for characterizing and identifying liquid

compounds. Two common methods are detailed below.

Siwoloboff's Method (Micro-scale)
This method is suitable for determining the boiling point of small quantities of a liquid.

Principle: A small sample of the liquid is heated in a tube containing an inverted capillary tube.

The boiling point is the temperature at which a continuous stream of bubbles emerges from the

capillary, and upon slight cooling, the liquid is drawn up into the capillary.[10]

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube, oil bath, or a melting point apparatus)[10]

Rubber band or other means of attachment

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is immersed in the heating bath.

The bath is heated gently. Initially, air trapped in the capillary will expand and escape as

bubbles.
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As the temperature approaches the boiling point, a rapid and continuous stream of bubbles

will emerge from the open end of the capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid is drawn up into the

capillary tube.[10]

ASTM D86 - Standard Test Method for Distillation of
Petroleum Products at Atmospheric Pressure
This method is a standardized procedure for determining the boiling range characteristics of

petroleum products, including fractions containing dodecane isomers.[11][12][13][14]

Principle: A 100 mL sample is distilled under controlled conditions. The temperatures at which

various percentages of the sample evaporate and condense are recorded to characterize the

boiling range of the substance.[13]

Apparatus:

Distillation flask (125 mL)

Condenser and cooling bath

Flask support and heater

Graduated receiving cylinder (100 mL)

Calibrated thermometer or temperature measuring device

Procedure:

A 100 mL sample is measured into the graduated cylinder and then transferred to the

distillation flask.

The distillation apparatus is assembled according to the ASTM D86 standard.

The sample is heated at a regulated rate.
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The temperature at which the first drop of condensate falls from the condenser into the

receiving cylinder is recorded as the Initial Boiling Point (IBP).[13]

As the distillation proceeds, the vapor temperature is recorded as each 5% or 10%

increment of volume is collected in the receiving cylinder.

The Final Boiling Point (FBP) is the maximum temperature recorded during the test.[12]

The total volume of condensate collected is also recorded.

Visualization of Structure-Property Relationships
The following diagrams illustrate the logical relationships between the molecular structure of

dodecane isomers and their boiling points, as well as a simplified workflow for experimental

boiling point determination.
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Relationship between Dodecane Isomer Structure and Boiling Point.
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Simplified Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b14561395?utm_src=pdf-custom-synthesis#bc-rfq
https://www.carlroth.com/com/en/research-chemicals/3-methylundecane/p/29x5.2
https://www.carlroth.com/com/en/research-chemicals/3-methylundecane/p/29x5.2
https://www.smolecule.com/products/s562483
https://www.stenutz.eu/chem/solv6%20(2).php?name=5-methylundecane
https://wap.guidechem.com/dictionary/en/2801-84-5.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethyldecane
https://www.guidechem.com/dictionary/en/13150-81-7.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C9-dimethyldecane
https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/55499-04-2/2,2,3-trimethylnonane.html
https://en.wikipedia.org/wiki/Siwoloboff_method
https://ayalytical.com/d86/
https://eralytics.com/standards/astm-d86/
https://nazhco.com/wp-content/uploads/2021/07/ASTM-D86__12.pdf
https://matestlabs.com/test-standards/astm-d86/
https://www.benchchem.com/product/b14561395/docs#isomers-of-dodecane-and-their-boiling-points-a-technical-guide
https://www.benchchem.com/product/b14561395/docs#isomers-of-dodecane-and-their-boiling-points-a-technical-guide
https://www.benchchem.com/product/b14561395/docs#isomers-of-dodecane-and-their-boiling-points-a-technical-guide
https://www.benchchem.com/product/b14561395/docs#isomers-of-dodecane-and-their-boiling-points-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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